Cas no 27060-34-0 (Benzenecarbothioamide, N-2-pyridinyl-)

Benzenecarbothioamide, N-2-pyridinyl- structure
27060-34-0 structure
Product Name:Benzenecarbothioamide, N-2-pyridinyl-
CAS No:27060-34-0
MF:C12H10N2S
MW:214.286201000214
CID:1429364
Update Time:2024-08-15

Benzenecarbothioamide, N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N-2-pyridinyl-
    • Inchi: 1S/C12H10N2S/c15-12(10-6-2-1-3-7-10)14-11-8-4-5-9-13-11/h1-9H,(H,13,14,15)
    • InChI Key: DTWYQZKAVRVKDZ-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=NC=CC=C2)=S)=CC=CC=C1

Computed Properties

  • Exact Mass: 214.0566
  • Monoisotopic Mass: 214.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.265±0.06 g/cm3(Predicted)
  • Boiling Point: 353.2±34.0 °C(Predicted)
  • PSA: 24.92
  • pka: 9.47±0.70(Predicted)
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